N-(3-bromophenyl)-2-iodobenzamide

Core Science & Biosynthesis

An In-depth Technical Guide to 2-iodo-N-(3-bromophenyl)benzamide: Synthesis, Characterization, and Potential Applications

This technical guide provides a comprehensive overview of 2-iodo-N-(3-bromophenyl)benzamide, a halogenated aromatic amide with significant potential in medicinal chemistry and drug discovery. This document is intended for researchers, scientists, and drug development professionals, offering in-depth insights into its chemical properties, a robust synthesis protocol, and modern analytical techniques for its characterization. The narrative emphasizes the causal relationships behind experimental choices, ensuring both technical accuracy and field-proven applicability.

Core Compound Profile

2-iodo-N-(3-bromophenyl)benzamide belongs to the class of N-aryl benzamides, a scaffold known for a wide range of pharmacological activities. The presence of both iodine and bromine atoms on the phenyl rings is anticipated to significantly influence its physicochemical properties and biological activity, making it a compound of interest for further investigation.

Molecular Structure and Properties

The molecular structure, formula, and weight of 2-iodo-N-(3-bromophenyl)benzamide are fundamental to understanding its chemical behavior. Based on its systematic name, the following properties have been determined:

Property	Value
Chemical Formula	C₁₃H₉BrINO
Molecular Weight	402.03 g/mol
IUPAC Name	2-iodo-N-(3-bromophenyl)benzamide

The structure of 2-iodo-N-(3-bromophenyl)benzamide is depicted in the diagram below, generated using the DOT language.

Caption: Molecular structure of 2-iodo-N-(3-bromophenyl)benzamide.

Synthesis Protocol: A Self-Validating Approach

The synthesis of N-aryl benzamides can be reliably achieved through the amidation of a carboxylic acid derivative. A common and effective method involves the conversion of 2-iodobenzoic acid to its more reactive acyl chloride, followed by reaction with 3-bromoaniline. This two-step process is outlined below, with an emphasis on the rationale behind each step to ensure a self-validating system.

Step 1: Formation of 2-iodobenzoyl chloride

The initial step focuses on activating the carboxylic acid to facilitate the subsequent amidation.

• Rationale: 2-iodobenzoic acid is relatively unreactive towards direct amidation. Its conversion to 2-iodobenzoyl chloride using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride significantly enhances its electrophilicity, making it susceptible to nucleophilic attack by the amine.

Experimental Protocol:

• To a solution of 2-iodobenzoic acid (1.0 equivalent) in an inert, dry solvent such as dichloromethane (DCM) or toluene, add thionyl chloride (1.2-1.5 equivalents) dropwise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Allow the reaction mixture to warm to room temperature and then reflux for 2-4 hours. The reaction progress can be monitored by the cessation of gas (HCl and SO₂) evolution.

• Remove the solvent and excess thionyl chloride under reduced pressure to yield crude 2-iodobenzoyl chloride, which can often be used in the next step without further purification.

Step 2: Amidation with 3-bromoaniline

This step forms the crucial amide bond.

• Rationale: The highly electrophilic 2-iodobenzoyl chloride readily reacts with the nucleophilic nitrogen of 3-bromoaniline. A non-nucleophilic base, such as triethylamine or pyridine, is added to neutralize the hydrochloric acid byproduct, which would otherwise protonate the starting amine, rendering it non-nucleophilic and halting the reaction.

Experimental Protocol:

• In a separate flask, dissolve 3-bromoaniline (1.0 equivalent) and a suitable base like triethylamine (1.2 equivalents) in dry dichloromethane.

• Cool the solution to 0 °C and add the crude 2-iodobenzoyl chloride (dissolved in a small amount of dry DCM) dropwise.

• Allow the reaction to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, wash the reaction mixture with a dilute acid solution (e.g., 1M HCl) to remove excess base and aniline, followed by a saturated sodium bicarbonate solution to remove any unreacted acid chloride, and finally with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude 2-iodo-N-(3-bromophenyl)benzamide by recrystallization or column chromatography on silica gel.

The following diagram illustrates the synthesis workflow.

Caption: Workflow for the synthesis of 2-iodo-N-(3-bromophenyl)benzamide.

Analytical Characterization: Ensuring Purity and Structural Integrity

Rigorous analytical characterization is paramount to confirm the identity and purity of the synthesized compound. A combination of spectroscopic and spectrometric techniques should be employed.

Spectroscopic Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show a complex multiplet pattern in the aromatic region due to the two substituted phenyl rings. A single, sharp signal corresponding to the N-H proton of the amide group should also be present.

  • ¹³C NMR: The carbon NMR spectrum will exhibit signals for all 13 carbon atoms in the molecule, including the characteristic downfield signal for the carbonyl carbon of the amide.

• Infrared (IR) Spectroscopy: The IR spectrum will provide evidence for key functional groups. Expected characteristic peaks include a strong absorption for the C=O stretch of the amide (typically around 1650 cm⁻¹) and a sharp absorption for the N-H stretch (around 3300 cm⁻¹).[1]

Mass Spectrometry (MS)

Mass spectrometry is crucial for confirming the molecular weight of the compound. High-resolution mass spectrometry (HRMS) can provide the exact mass, further confirming the elemental composition. The fragmentation pattern observed in the mass spectrum can also offer structural information.[2]

Single-Crystal X-ray Diffraction

For an unambiguous determination of the three-dimensional structure and intermolecular interactions in the solid state, single-crystal X-ray diffraction is the gold standard.[1][3] This technique can reveal details about bond lengths, bond angles, and crystal packing, which are valuable for understanding the compound's physical properties and potential interactions with biological targets.

Potential Applications in Drug Discovery

Benzamide derivatives are a well-established class of compounds with a broad spectrum of pharmacological activities.[4] The unique substitution pattern of 2-iodo-N-(3-bromophenyl)benzamide suggests several potential avenues for its application in drug discovery:

• Kinase Inhibitors: The benzamide scaffold is present in numerous kinase inhibitors.[5] The specific halogenation pattern of this compound could be exploited to achieve selective interactions within the ATP-binding pocket of various kinases, which are key targets in oncology and inflammatory diseases.

• Anticancer Agents: Many benzamide derivatives have demonstrated potent anticancer activity through various mechanisms.[5] This compound could be screened against a panel of cancer cell lines to evaluate its cytotoxic or cytostatic effects.

• Antimicrobial Agents: The 2-aminobenzamide scaffold, a related structure, has been used to develop compounds with antimicrobial properties.[5] The di-halogenated nature of 2-iodo-N-(3-bromophenyl)benzamide may enhance its antimicrobial potency.

Conclusion

2-iodo-N-(3-bromophenyl)benzamide is a promising, yet underexplored, molecule with significant potential for drug discovery and development. This guide provides a robust framework for its synthesis and characterization, grounded in established chemical principles and methodologies. The detailed protocols and the rationale behind them are intended to empower researchers to confidently synthesize and evaluate this compound, paving the way for the exploration of its therapeutic potential.

References

• Ummey Salma. (2022). Synthesis and evaluation of novel iodinated phenyl benzamides. BUET Institutional Repository. [Link]

• BenchChem. (2025). A Comparative Structural Analysis of 2-Iodobenzamide and 2-Iodo-N-phenylbenzamide for Drug Development Professionals. BenchChem.
• PubChem. 2-Iodo-N-(3-propoxyphenyl)benzamide.

• Bairagi, K. M., Kumar, V. B. S., Bhandary, S., Venugopala, K. N., & Nayak, S. K. (2018). Structural analysis of 2-iodobenzamide and 2-iodo-N-phenylbenzamide. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 8), 1130–1133. [Link]

• Asif, M. (2016). Pharmacological Potential of Benzamide Analogues and their Uses in Medicinal Chemistry.

• Bairagi, K. M., Kumar, V. B. S., Bhandary, S., Venugopala, K. N., & Nayak, S. K. (2018). Structural analysis of 2-iodo-benzamide and 2-iodo-N-phenyl-benzamide. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 8), 1130-1133. [Link]

• BenchChem. (2025). Application Notes and Protocols for 2-Amino-3,5-diiodobenzamide in Drug Discovery. BenchChem.
• Heide, M., Reifenrath, J., Herrmann, A., & Engelhard, C. (2025). Fast and Sustainable Active Pharmaceutical Ingredient (API) Screening in Over-the-Counter and Prescription Drug Products by Surface-Assisted Plasma-Based Desorption/Ionization High-Resolution Mass Spectrometry. Analytical Methods.

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Solubility of N-(3-bromophenyl)-2-iodobenzamide in DMSO and methanol

An In-Depth Technical Guide to the Solubility of N-(3-bromophenyl)-2-iodobenzamide in DMSO and Methanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of the theoretical and practical aspects of determining the solubility of N-(3-bromophenyl)-2-iodobenzamide in two common laboratory solvents: dimethyl sulfoxide (DMSO) and methanol. As a Senior Application Scientist, this document is structured to deliver not just procedural steps, but also the underlying scientific rationale to ensure robust and reproducible results in your research and development endeavors.

Introduction: The Critical Role of Solubility in Drug Discovery

N-(3-bromophenyl)-2-iodobenzamide is a small molecule of interest within the broader landscape of medicinal chemistry and drug discovery. The solubility of such a compound is a fundamental physicochemical property that dictates its utility in a multitude of preclinical and in vitro assays.[1] Poor solubility can lead to inaccurate assay results, hinder formulation development, and ultimately limit the therapeutic potential of a promising candidate.[1] Therefore, a thorough understanding and accurate determination of its solubility in relevant solvent systems are paramount.

This guide will focus on two key solvents:

• Dimethyl Sulfoxide (DMSO): A powerful, polar aprotic solvent, widely employed in drug discovery for its ability to dissolve a broad spectrum of compounds.[2][3][4] It is the standard solvent for creating high-concentration stock solutions for high-throughput screening.[1][5]

• Methanol: A polar protic solvent, often used in analytical chemistry and as a co-solvent in various formulations. Its hydrogen-bonding capabilities provide a different solvation environment compared to DMSO.

Theoretical Framework: Predicting Solubility

While experimental determination is the gold standard, a qualitative prediction of solubility can be inferred from the molecular structure of N-(3-bromophenyl)-2-iodobenzamide and the properties of the solvents.

N-(3-bromophenyl)-2-iodobenzamide Structure:

The molecule possesses several key functional groups that influence its solubility:

• Aromatic Rings (bromophenyl and iodobenzyl): These are largely non-polar and will contribute to solubility in less polar environments.

• Amide Linkage (-CONH-): This group is polar and capable of acting as both a hydrogen bond donor and acceptor.

• Halogen Atoms (Br and I): These increase the molecular weight and introduce some polarity, but their primary effect is on the overall lipophilicity.

Solvent Interactions:

• In DMSO (Polar Aprotic): DMSO is an excellent hydrogen bond acceptor and has a high dielectric constant. It is expected to effectively solvate the polar amide group of N-(3-bromophenyl)-2-iodobenzamide. The interactions with the aromatic rings will also be favorable. Therefore, high solubility is generally anticipated in DMSO.[6]

• In Methanol (Polar Protic): Methanol can act as both a hydrogen bond donor and acceptor. It will interact with the amide linkage through hydrogen bonding. However, the bulky, non-polar iodophenyl and bromophenyl rings may limit the overall solubility compared to DMSO.[6]

Experimental Determination of Solubility

Two primary types of solubility are relevant in a drug discovery context: thermodynamic and kinetic solubility. This guide provides protocols for both.

Thermodynamic (Equilibrium) Solubility

Thermodynamic solubility is the true equilibrium solubility of a compound in a given solvent at a specific temperature. The most common method for its determination is the shake-flask method .[1][7]

Experimental Protocol: Shake-Flask Method

• Preparation of a Saturated Solution:

  • Accurately weigh an excess amount of N-(3-bromophenyl)-2-iodobenzamide (e.g., 5-10 mg) into a clean, dry vial.

  • Add a known volume of the chosen solvent (DMSO or methanol), for instance, 1 mL.

  • Seal the vial to prevent solvent evaporation.

• Equilibration:

  • Agitate the mixture at a constant temperature (e.g., 25 °C) using a shaker or rotator for a sufficient period to reach equilibrium. A minimum of 24 hours is recommended to ensure equilibrium is achieved.[2]

• Separation of Undissolved Solid:

  • Centrifuge the vial at a high speed (e.g., 14,000 rpm) for 10-15 minutes to pellet the undissolved solid.[2]

  • Alternatively, filter the solution using a syringe filter with a low-binding membrane (e.g., 0.22 µm PVDF).

• Quantification of Dissolved Compound:

  • Carefully take a known aliquot of the clear supernatant or filtrate.

  • Dilute the aliquot with a suitable solvent in which the compound is highly soluble (e.g., acetonitrile or a mobile phase mixture) to a concentration within the linear range of the analytical method.

  • Analyze the concentration of the diluted sample using a validated analytical technique, most commonly High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Prepare a standard calibration curve of N-(3-bromophenyl)-2-iodobenzamide of known concentrations to accurately quantify the solubility.

Diagram of Thermodynamic Solubility Workflow

Caption: Workflow for Kinetic Solubility Determination.

Analytical Quantification: HPLC Method

Accurate quantification of the dissolved N-(3-bromophenyl)-2-iodobenzamide is crucial. High-Performance Liquid Chromatography (HPLC) is the recommended method.

Recommended Starting HPLC Parameters:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid to improve peak shape.

• Detection: UV detection at the wavelength of maximum absorbance for N-(3-bromophenyl)-2-iodobenzamide (determined by a UV scan, likely in the 230-270 nm range).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Column Temperature: 30 °C.

Data Presentation and Interpretation

The solubility data for N-(3-bromophenyl)-2-iodobenzamide should be reported in a clear and standardized format.

Table 1: Solubility of N-(3-bromophenyl)-2-iodobenzamide

Solvent	Solubility Type	Temperature (°C)	Solubility (mg/mL)	Solubility (mM)	Method of Analysis
DMSO	Thermodynamic	25	Experimental Value	Calculated Value	HPLC-UV
Methanol	Thermodynamic	25	Experimental Value	Calculated Value	HPLC-UV
Methanol (from DMSO stock)	Kinetic	25	Experimental Value	Calculated Value	HPLC-UV / Visual

Note: The values in this table are placeholders and should be populated with experimentally determined data.

Conclusion and Best Practices

This guide provides a robust framework for the experimental determination of the solubility of N-(3-bromophenyl)-2-iodobenzamide in DMSO and methanol. Adherence to these protocols, with careful attention to experimental details such as temperature control, equilibration time, and accurate quantification, will ensure the generation of high-quality, reliable data. Such data is indispensable for making informed decisions in the progression of research and drug development projects.

References

• MDPI. DMSO Solubility Assessment for Fragment-Based Screening. Available from: [Link]

• ICCVAM. ICCVAM Recommended Protocol: Test Chemical Solubility for Neutral Red Uptake Assay. Available from: [Link]

• Singhvi, G., et al. Design of a Modified Kinetic Solubility Determination Method at Laboratory Level for Early Drug Discovery. Asian Journal of Chemistry. Available from: [Link]

• ChEMBL. Assay: Solubility of the compound in DMSO (CHEMBL3878090). Available from: [Link]

• PubMed. Discovery and development of a novel N-(3-bromophenyl)-{[(phenylcarbamoyl)amino]methyl}-N-hydroxythiophene-2-carboximidamide indoleamine 2,3-dioxygenase inhibitor using knowledge-based drug design. Available from: [Link]

• ResearchGate. Discovery and development of a novel N-(3-bromophenyl)-{[(phenylcarbamoyl)amino]methyl}-N-hydroxythiophene-2-carboximidamide indoleamine 2,3-dioxygenase inhibitor using knowledge-based drug design. Available from: [Link]

• PubChem. N-(3-bromophenyl)-2-[2-nitro-4-(trifluoromethyl)phenoxy]benzamide. Available from: [Link]

• Jordal, A. Solubility for Common Extractable Compounds. Available from: [Link]

• ResearchGate. Solubility of drug in DMSO?. Available from: [Link]

• Semantic Scholar. Asian Journal of Pharmaceutical Research and Development Synthesis And Anti-Fungal Activity of N'-(3-Bromophenyl). Available from: [Link]

• Semantic Scholar. Discovery and development of a novel N-(3-bromophenyl)-{[(phenylcarbamoyl)amino]methyl}-N-hydroxythiophene-2-carboximidamide indoleamine 2,3-dioxygenase inhibitor using knowledge-based drug design. Available from: [Link]

• Cheméo. Chemical Properties of Benzamide, N-(4-bromophenyl)-3-fluoro-. Available from: [Link]

• PubChem. Benzamide, N-(3-nitrophenyl)-. Available from: [Link]

• EPA. N-(4-Bromophenyl)-3-oxobutanamide Properties. Available from: [Link]

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Protocols & Analytical Methods

Application Note: Orthogonal Cross-Coupling Strategies using N-(3-bromophenyl)-2-iodobenzamide

Abstract & Scope

This guide details the protocol for the sequential, orthogonal functionalization of N-(3-bromophenyl)-2-iodobenzamide . This substrate features two distinct electrophilic sites: an aryl iodide and an aryl bromide. By exploiting the kinetic rates of oxidative addition (

Ar-I > Ar-Br), researchers can selectively functionalize the iodine position under mild conditions, followed by the bromine position under forcing conditions. This strategy is critical for the rapid generation of non-symmetrical biaryl libraries in drug discovery.

Mechanistic Basis for Chemoselectivity

The success of this protocol relies on the intrinsic reactivity differences between the C–I and C–Br bonds within the catalytic cycle of Palladium(0).

Oxidative Addition Kinetics

The rate-determining step in the cross-coupling of aryl halides is often the oxidative addition of the C–X bond to the Pd(0) species. The bond dissociation energies (BDE) dictate the order of reactivity:

• C–I BDE: ~65 kcal/mol (Fastest Oxidative Addition)

• C–Br BDE: ~81 kcal/mol (Slower Oxidative Addition)

By controlling the temperature and catalyst activity (ligand electronics/sterics), the catalyst can be "tuned" to insert exclusively into the C–I bond, leaving the C–Br bond intact for a subsequent reaction.

Ligand Influence[1]

• For Site A (Iodine): Use standard aryl phosphines (e.g.,

  ). These provide sufficient electron density to facilitate insertion into C–I but are less effective at activating C–Br at lower temperatures.

• For Site B (Bromine): If the second coupling is sluggish, switch to electron-rich, bulky alkyl phosphines (e.g.,

  , SPhos, or XPhos) which accelerate oxidative addition into the stronger C–Br bond.

Experimental Workflow & Protocols

Synthesis of the Scaffold

Target: N-(3-bromophenyl)-2-iodobenzamide Reaction: Nucleophilic Acyl Substitution

Protocol:

• Charge: A 250 mL round-bottom flask with 3-bromoaniline (10.0 mmol, 1.72 g) and Dichloromethane (DCM) (50 mL).

• Base: Add Triethylamine (12.0 mmol, 1.67 mL). Cool to 0 °C.

• Addition: Dropwise add 2-iodobenzoyl chloride (10.0 mmol, 2.66 g) dissolved in DCM (10 mL) over 15 minutes.

• Reaction: Warm to Room Temperature (RT) and stir for 4 hours. Monitor by TLC (Hexane/EtOAc 4:1).

• Workup: Quench with 1M HCl (30 mL). Extract aqueous layer with DCM (2 x 30 mL). Wash combined organics with sat.

  and Brine.

• Purification: Dry over

  , concentrate, and recrystallize from Ethanol to yield white needles.

Step 1: Chemoselective Coupling at Iodine (Site A)

Objective: Couple Boronic Acid "A" to the benzoyl ring without touching the aniline bromine.

Protocol:

• Reagents: In a reaction vial, combine:

  • Scaffold (1.0 equiv)

  • Aryl Boronic Acid A (1.05 equiv) — Stoichiometry is critical to prevent double coupling.

  • (2-3 mol%)
  • (2.0 equiv)

• Solvent: Toluene : Ethanol : Water (4:1:1 ratio, 0.1 M concentration). Degas with Argon for 10 mins.

• Conditions: Heat to 60 °C for 4–6 hours.

  • Note: Do not exceed 70 °C. Higher temps increase the risk of Br-activation.

• Checkpoint: Analyze aliquot by LC-MS. Look for [M+H] of Mono-coupled product. If <5% starting material remains, proceed.

• Isolation: Standard aqueous workup. Column chromatography (often required to remove Pd residues before Step 2).

Step 2: Coupling at Bromine (Site B)

Objective: Couple Boronic Acid "B" to the aniline ring.

Protocol:

• Reagents: Combine:

  • Mono-coupled Product from Step 1 (1.0 equiv)

  • Aryl Boronic Acid B (1.5 equiv)

  • (2 mol%) + SPhos (4 mol%) OR (3 mol%)
  • (3.0 equiv)

• Solvent: 1,4-Dioxane (dry).

• Conditions: Heat to 100 °C for 12–16 hours.

• Workup: Filter through Celite, concentrate, and purify via HPLC or Flash Chromatography.

Data Summary & Optimization Table

Variable	Step 1 (I-Selective)	Step 2 (Br-Selective)	Rationale
Temperature	40–60 °C	80–110 °C	Kinetic control vs. Thermodynamic activation.
Catalyst		/SPhos	is less active; SPhos activates C-Br/Cl.
Base	(Mild)	or	Stronger bases facilitate transmetalation in difficult couplings.
Stoichiometry	1.05 equiv Boronic Acid	1.5–2.0 equiv Boronic Acid	Prevent "over-coupling" in Step 1; drive completion in Step 2.

Visualization of Pathway

Caption: Sequential functionalization workflow exploiting the reactivity gap between Aryl-Iodide and Aryl-Bromide.

Troubleshooting & Expert Insights

Avoiding "Scrambling"

Issue: Small amounts of double coupling observed in Step 1. Solution:

• Reduce Temperature: Drop to 40 °C.

• Slow Addition: Add the boronic acid solution via syringe pump over 1 hour to keep its instantaneous concentration low.

• Solvent Switch: Switch from Toluene/EtOH to DME (Dimethoxyethane) , which often suppresses ligand exchange rates relative to transmetalation.

Debromination (Hydrodebromination)

Issue: The bromine is replaced by hydrogen in Step 2, yielding a mono-arylated product. Solution:

• Solvent Purity: Ensure solvents are strictly anhydrous and degassed. Protodehalogenation often requires a proton source (water/alcohols).

• Base Choice: Avoid bases that can act as hydride donors. Switch from alkoxides to inorganic carbonates (

  ).

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. Link

• Fairlamb, I. J. S. (2007). Chemoselective palladium-catalyzed cross-coupling reactions of polyhalogenated heteroarenes. Chemical Society Reviews, 36, 1036-1045. Link

• Handy, S. T., & Zhang, Y. (2006). Chemoselectivity in the Suzuki coupling of dihaloarenes. Synthesis, 2006(22), 3883-3887. Link

• Lange, J., et al. (2016). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Monatshefte für Chemie, 148, 77–99. Link

• BenchChem. (2025).[1] Yield comparison of different cross-coupling methods using N-(2-iodophenyl)methanesulfonamide. BenchChem Application Notes. Link

Sources

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Conditions for Buchwald-Hartwig Amination Using Benzamide Scaffolds

An Application Guide to Palladium-Catalyzed C-N Cross-Coupling

For researchers, medicinal chemists, and professionals in drug development, the construction of carbon-nitrogen (C-N) bonds is a foundational task. The N-arylbenzamide motif, in particular, is a privileged scaffold found in numerous pharmaceuticals and functional materials. The Buchwald-Hartwig amination has emerged as one of the most powerful and versatile methods for forging these bonds, offering a significant improvement over classical methods that often require harsh conditions and have limited scope.[1][2]

This guide provides an in-depth exploration of the critical parameters governing the successful execution of the Buchwald-Hartwig amination for coupling benzamides with aryl halides. We will delve into the mechanistic underpinnings of the reaction, offer a detailed analysis of component selection, and provide robust protocols and troubleshooting advice to enable consistent and high-yielding transformations in your laboratory.

The Catalytic Cycle: A Mechanistic Overview

The efficacy of the Buchwald-Hartwig amination hinges on a palladium catalyst that cycles between Pd(0) and Pd(II) oxidation states.[3] Understanding this cycle is paramount for rationalizing reaction conditions and troubleshooting outcomes. The generally accepted mechanism involves three key steps: oxidative addition, amide binding and deprotonation, and reductive elimination.[2][4][5]

• Oxidative Addition : The active LPd(0) catalyst initiates the cycle by inserting into the aryl-halide (Ar-X) bond, forming a Pd(II) complex. The reactivity of the aryl halide generally follows the trend I > Br > OTf > Cl, although modern catalysts have shown remarkable efficiency even with traditionally challenging aryl chlorides.[3][6]

• Amide Coordination & Deprotonation : The benzamide coordinates to the Pd(II) center. In the presence of a base, the amide N-H bond is deprotonated to form a palladium amido complex. This step is often crucial and can be rate-limiting.[7]

• Reductive Elimination : This final step involves the formation of the desired C-N bond, yielding the N-arylbenzamide product and regenerating the active Pd(0) catalyst, which re-enters the catalytic cycle.[3][8] An unproductive side reaction that can compete at this stage is β-hydride elimination, though this is less common with amide nucleophiles compared to some alkylamines.[2]

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Technical Notes & Optimization

Improving yield of 2-iodobenzoyl chloride reaction with anilines

A comprehensive guide to improving yields in the reaction of 2-iodobenzoyl chloride with anilines.

Welcome to the Technical Support Center for scientists and researchers in drug development and organic synthesis. This guide, developed by our Senior Application Scientists, provides in-depth troubleshooting advice and frequently asked questions to help you overcome challenges and enhance the yield and purity of N-aryl-2-iodobenzamides. We understand the nuances of this specific Schotten-Baumann reaction and have curated this resource to address the common hurdles you may encounter.

I. Understanding the Core Challenges

The reaction between 2-iodobenzoyl chloride and anilines, while a straightforward acylation on the surface, presents unique difficulties primarily due to the "ortho effect" of the iodine atom. This manifests in two principal ways:

• Steric Hindrance: The bulky iodine atom adjacent to the carbonyl group on the benzoyl chloride can physically obstruct the approaching aniline nucleophile.[1][2] Similarly, ortho-substituents on the aniline can further impede the reaction.[3][4][5]

• Electronic Effects: The electron-withdrawing inductive effect of the ortho-iodo substituent can decrease the reactivity of the acyl chloride.[6][7]

These factors can lead to sluggish reactions, incomplete conversions, and the formation of unwanted byproducts. This guide will provide systematic approaches to mitigate these issues.

II. Troubleshooting Guide: From Low Yields to Success

This section is designed to help you diagnose and resolve specific experimental problems.

Q1: My reaction is very slow or results in a low yield of the desired amide. What are the primary causes and how can I improve the conversion?

Low conversion is the most frequently reported issue. This is often a consequence of the steric hindrance and electronic effects mentioned above. Here is a systematic workflow to troubleshoot this problem.

Troubleshooting Workflow for Low Conversion

Caption: A logical workflow for optimizing the N-acylation of anilines with 2-iodobenzoyl chloride.

Detailed Solutions:

• Inadequate Base:

  • Problem: The base is crucial for neutralizing the HCl byproduct, which can otherwise protonate the unreacted aniline, rendering it non-nucleophilic.[8] In biphasic Schotten-Baumann conditions, an aqueous base like NaOH is common, but for sterically hindered substrates, it may not be sufficient.[9][10]

  • Solution:

    • Switch to an Organic Base: For homogeneous reactions, consider using pyridine or triethylamine. Pyridine, in particular, can act as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate.[8]

    • Use a Stronger Inorganic Base: In biphasic systems, potassium hydroxide (KOH) can be more effective than sodium hydroxide (NaOH) at promoting the reaction.[11]

    • Ensure Stoichiometry: Use at least one equivalent of the base to neutralize the generated HCl. An excess is often beneficial.

• Lack of Catalysis:

  • Problem: The uncatalyzed reaction can be slow, especially with sterically demanding substrates.

  • Solution:

    • Add 4-(Dimethylaminopyridine) (DMAP): DMAP is a highly effective nucleophilic catalyst for acylation reactions.[12][13][] It reacts with 2-iodobenzoyl chloride to form a more reactive N-acylpyridinium salt, which is then attacked by the aniline.[12][15]

    • Employ a Phase-Transfer Catalyst (PTC): In biphasic (e.g., dichloromethane/water) systems, a PTC like a quaternary ammonium salt can significantly accelerate the reaction by transporting the deprotonated aniline (or hydroxide ions) into the organic phase.[9][16][17]

• Suboptimal Reaction Conditions:

  • Problem: Low temperatures or poor solubility of the aniline can hinder the reaction rate.

  • Solution:

    • Increase the Temperature: Heating the reaction in a suitable high-boiling solvent like toluene or DMF can provide the necessary activation energy.[12]

    • Improve Solubility: If your aniline has poor solubility, switch to a solvent like DMF or DMSO.[12]

Q2: I am observing a significant amount of 2-iodobenzoic acid as a byproduct. What is causing this and how can I prevent it?

The presence of 2-iodobenzoic acid is a clear indication of hydrolysis of the starting material, 2-iodobenzoyl chloride.

• Cause: 2-Iodobenzoyl chloride is highly reactive and susceptible to hydrolysis by water present in the reaction mixture.[10] This is a common issue in traditional Schotten-Baumann reactions that use an aqueous base.[9][11]

• Prevention:

  • Ensure Anhydrous Conditions: If not using a biphasic system, ensure all glassware is oven-dried and use anhydrous solvents. Perform the reaction under an inert atmosphere (e.g., nitrogen or argon).

  • Minimize Water in Biphasic Systems: While water is a component of the biphasic system, minimizing its volume and ensuring efficient stirring can reduce the likelihood of hydrolysis.

  • Use of a Continuous Flow Reactor: For large-scale synthesis, a continuous flow reactor can suppress undesired hydrolysis.[10]

Q3: My product is difficult to purify. What are the best methods for isolating pure N-aryl-2-iodobenzamide?

Purification can be challenging due to the potential for unreacted starting materials and byproducts. A two-step approach is often effective.

• Aqueous Workup:

  • After the reaction is complete, perform an aqueous workup to remove the base, any salts, and water-soluble impurities. This typically involves partitioning the reaction mixture between an organic solvent (e.g., ethyl acetate or dichloromethane) and water.[18]

  • Wash the organic layer with a dilute acid (e.g., 1M HCl) to remove any remaining aniline and base, followed by a wash with a saturated sodium bicarbonate solution to remove any 2-iodobenzoic acid.[19] Finally, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.[18]

• Chromatography and Recrystallization:

  • Column Chromatography: The crude product can be purified by silica gel column chromatography using a solvent system such as a mixture of petroleum ether and ethyl acetate.[18]

  • Recrystallization: This is an excellent final purification step.[20][21]

    • Solvent Selection: Choose a solvent or solvent system in which the product is soluble at high temperatures but poorly soluble at low temperatures.[21] Common solvents for recrystallizing amides include ethanol, ethyl acetate, or mixtures like ethanol/water.[22]

    • Procedure: Dissolve the crude product in a minimal amount of the hot solvent. If the solution is colored, you can add a small amount of activated charcoal and hot filter. Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation. Collect the pure crystals by vacuum filtration.[22]

III. Frequently Asked Questions (FAQs)

• Q: What is the catalytic cycle of DMAP in this reaction?

  • A: DMAP acts as a nucleophilic catalyst. It first attacks the highly electrophilic carbonyl carbon of 2-iodobenzoyl chloride, displacing the chloride ion to form a reactive N-(2-iodobenzoyl)pyridinium salt. This intermediate is a much more potent acylating agent than the original acyl chloride. The aniline then attacks this activated intermediate, forming the desired amide and regenerating the DMAP catalyst.[12][15]

Catalytic Cycle of DMAP

Caption: The catalytic cycle of DMAP in the N-acylation of an aniline.

• Q: Can I use other catalysts besides DMAP?

  • A: Yes, for particularly challenging or sterically hindered couplings, you might consider using peptide coupling agents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate).[12] However, these are generally more expensive than DMAP.

• Q: How does the electronic nature of the aniline affect the reaction?

  • A: Electron-donating groups on the aniline ring will increase its nucleophilicity and generally accelerate the reaction. Conversely, electron-withdrawing groups will decrease the aniline's nucleophilicity and slow down the reaction. For very electron-deficient anilines, more forcing conditions (higher temperature, longer reaction times, and a catalyst) will likely be necessary.[23]

• Q: Are there any side reactions involving the iodine atom?

  • A: Under the standard Schotten-Baumann conditions, the carbon-iodine bond is generally stable. However, in the presence of certain transition metal catalysts or under radical conditions, side reactions involving the iodine could occur, but these are not typical for this type of acylation.[24]

IV. Optimized Experimental Protocol

This protocol incorporates the troubleshooting solutions for a robust and high-yielding synthesis.

Synthesis of N-(Aryl)-2-iodobenzamide using DMAP catalysis

Reagents and Materials:

• Substituted Aniline (1.0 equiv)

• 2-Iodobenzoyl Chloride (1.1 equiv)

• 4-(Dimethylaminopyridine) (DMAP) (0.1 equiv)

• Triethylamine (1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• 1M HCl (aq)

• Saturated NaHCO₃ (aq)

• Brine

• Anhydrous Na₂SO₄

• Standard laboratory glassware (oven-dried)

• Magnetic stirrer

Procedure:

• Setup: To an oven-dried round-bottom flask equipped with a magnetic stir bar, add the substituted aniline (1.0 equiv) and DMAP (0.1 equiv).

• Dissolution: Add anhydrous DCM and stir until all solids are dissolved.

• Base Addition: Add triethylamine (1.5 equiv) to the solution.

• Acyl Chloride Addition: Cool the flask to 0 °C in an ice bath. Slowly add a solution of 2-iodobenzoyl chloride (1.1 equiv) in anhydrous DCM dropwise over 10-15 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Quenching: Once the reaction is complete, cool the flask to 0 °C and slowly add water to quench any unreacted 2-iodobenzoyl chloride.

• Workup: Transfer the mixture to a separatory funnel.

  • Wash with 1M HCl (2 x volume of DCM).

  • Wash with saturated NaHCO₃ (2 x volume of DCM).

  • Wash with brine (1 x volume of DCM).

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol).

V. Quantitative Data Summary

Parameter	Condition	Expected Outcome	Reference
Base	Pyridine/Triethylamine	Good for homogeneous reactions; pyridine can also catalyze.	[8]
NaOH/KOH (biphasic)	Standard Schotten-Baumann; KOH may be more effective.	[9][11]
Catalyst	DMAP (0.05-0.1 equiv)	Significant rate increase, especially for hindered substrates.	[12][13][]
Phase-Transfer Catalyst	Accelerates biphasic reactions.	[9][16]
Temperature	Room Temperature	May be sufficient for reactive anilines.
Reflux (Toluene, DMF)	Overcomes activation energy for hindered substrates.	[12]
Solvent	DCM, Toluene	Good general-purpose solvents.
DMF, DMSO	Useful for poorly soluble anilines.	[12]

VI. References

• Magosso, E., et al. (2021). Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor. Reaction Chemistry & Engineering. [Link]

• ResearchGate. (n.d.). Applications of Dialkylaminopyridine (DMAP) Catalysts in Organic Synthesis. [Link]

• Grokipedia. (n.d.). Schotten–Baumann reaction. [Link]

• SciSpace. (2021). Kinetic study and modeling of the Schotten– Baumann synthesis of peroxyesters using phase- transfer catalysts in. [Link]

• University of Cambridge. (n.d.). Reaction Chemistry & Engineering. [Link]

• Journal of Chemistry Letters. (2023). Use of some metalferrites as catalyst in Schotten-Baumann reaction. [Link]

• PMC. (2018). Highly selective transition-metal-free transamidation of amides and amidation of esters at room temperature. [Link]

• University of Birmingham. (n.d.). Synthesis of asymmetric DMAP derivatives and their applications in asymmetric catalysis and sensing. [Link]

• PMC. (2016). Dual Behavior of Iodine Species in Condensation of Anilines and Vinyl Ethers Affording 2-Methylquinolines. [Link]

• NATURE AND COMPOSITION OF ORTHO-EFFECT. [Link]

• Supporting Information. A simple method for arylation of secondary amides/amines through NaH-initiated aryne generation strategy. [Link]

• Chemistry LibreTexts. (2024). 16.4: Substituent Effects in Electrophilic Substitutions. [Link]

• BYJU'S. (2019). Schotten Baumann Reaction. [Link]

• Wikipedia. (n.d.). Recrystallization (chemistry). [Link]

• Chemistry Stack Exchange. (2014). Ortho-effect in substituted aromatic acids and bases. [Link]

• YouTube. (2023). Ortho Effect in Aniline & Derivative | Steric Inhibition of Resonance | Organic Chemistry Basics L13. [Link]

• Vedantu. (n.d.). Ortho Effect: Meaning, Examples & Importance - Chemistry. [Link]

• EBSCO. (n.d.). Recrystallization (chemistry) | Chemistry | Research Starters. [Link]

• Wikipedia. (n.d.). Ortho effect. [Link]

• MDPI. (2014). Copper/N,N-Dimethylglycine Catalyzed Goldberg Reactions Between Aryl Bromides and Amides, Aryl Iodides and Secondary Acyclic Amides. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Ortho effect - Wikipedia [en.wikipedia.org]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Ortho Effect in Chemistry: Definition, Examples & Key Insights [vedantu.com]
• 6. asianpubs.org [asianpubs.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. byjus.com [byjus.com]
• 9. grokipedia.com [grokipedia.com]
• 10. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 11. scispace.com [scispace.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Application of Efficient Catalyst DMAP [en.highfine.com]
• 15. etheses.bham.ac.uk [etheses.bham.ac.uk]
• 16. Kinetic study and modeling of the Schotten–Baumann synthesis of peroxyesters using phase-transfer catalysts in a capillary microreactor - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 17. jchemlett.com [jchemlett.com]
• 18. mdpi.com [mdpi.com]
• 19. rsc.org [rsc.org]
• 20. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 21. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 22. pdf.benchchem.com [pdf.benchchem.com]
• 23. Highly selective transition-metal-free transamidation of amides and amidation of esters at room temperature - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Dual Behavior of Iodine Species in Condensation of Anilines and Vinyl Ethers Affording 2-Methylquinolines - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Solubility of Hydrophobic Benzamide Derivatives for Bioassays

Welcome to the technical support center for optimizing the solubility of hydrophobic benzamide derivatives. This guide is designed for researchers, scientists, and drug development professionals to provide practical, field-proven insights and troubleshooting strategies for your bioassays. As Senior Application Scientists, we understand the critical importance of compound solubility for generating reliable and reproducible data.

Frequently Asked Questions (FAQs)

Here, we address some of the most common initial questions and hurdles faced when working with these challenging compounds.

Q1: My hydrophobic benzamide derivative is precipitating in my aqueous assay buffer. What is the first thing I should try?

A1: The immediate goal is to ensure your compound is fully dissolved in a stock solution before diluting it into your final aqueous buffer. The most common initial solvent to try is 100% Dimethyl Sulfoxide (DMSO). DMSO is a powerful aprotic solvent capable of dissolving many poorly soluble compounds. Prepare a high-concentration stock solution (e.g., 10-50 mM) in DMSO. When diluting into your aqueous buffer, ensure the final DMSO concentration is low (typically <1%, ideally <0.5%) to avoid solvent-induced artifacts in your bioassay.

Q2: I'm still seeing precipitation even when using a DMSO stock. What's my next step?

A2: If direct dilution from a DMSO stock is failing, consider a serial dilution approach. Instead of a single large dilution step, perform a series of smaller dilutions. For example, dilute your DMSO stock 1:10 into an intermediate solvent that is miscible with both DMSO and your aqueous buffer (e.g., ethanol or polyethylene glycol 400) before the final dilution into the assay buffer. This gradual reduction in solvent strength can help keep the compound in solution.

Q3: Are there alternatives to DMSO that I should consider?

A3: Yes, while DMSO is a common starting point, other organic solvents can be effective. Consider Dimethylformamide (DMF) as an alternative. For certain compounds, a water-miscible alcohol like ethanol or tert-butanol might be suitable, although they are generally less potent solvents for highly hydrophobic molecules. The choice of solvent can be compound-specific, so small-scale solubility tests with a few different options are recommended.

Troubleshooting Guide: Advanced Solubility Optimization

When standard approaches are insufficient, a more systematic and multi-faceted strategy is required. This section provides in-depth troubleshooting for persistent solubility challenges.

Issue 1: Compound Crashes Out at High Concentrations in the Final Assay

This is a classic problem where the compound's solubility limit in the final assay medium is exceeded.

Root Cause Analysis:

The aqueous buffer cannot maintain the high concentration of the hydrophobic compound required for the desired dose-response range. The organic co-solvent concentration is not high enough to keep the compound dissolved.

Solutions:

• Co-Solvent Systems: Introduce a co-solvent into your final assay buffer. This involves a careful balance to enhance solubility without perturbing the biological system.

  • Protocol: Prepare your assay buffer with a small percentage of a water-miscible organic solvent. Common choices include:

    • Ethanol (up to 5%)

    • Polyethylene Glycol 400 (PEG 400) (up to 10%)

    • Glycerol (up to 10%)

  • Causality: These co-solvents reduce the overall polarity of the aqueous medium, making it more favorable for the hydrophobic benzamide derivative to remain in solution.

• pH Modification: The solubility of benzamide derivatives with ionizable groups can be highly pH-dependent.

  • Protocol: Determine the pKa of your compound. If it has an acidic or basic functional group, adjusting the pH of your assay buffer away from the pKa can increase solubility. For a basic amine, lowering the pH will lead to protonation and increased solubility. For an acidic proton, raising the pH will cause deprotonation and increase solubility.

  • Self-Validation: Always confirm that the pH shift does not negatively impact your assay's performance or the stability of your biological target. Run a pH-matched vehicle control.

Issue 2: Poor Reproducibility and Inconsistent Assay Results

Inconsistent results are often a red flag for hidden solubility issues, such as the formation of microscopic precipitates or aggregates.

Root Cause Analysis:

The compound may not be fully dissolved in the stock solution, or it may be precipitating over time in the assay plate. This leads to variability in the actual concentration of the compound available to the biological target.

Solutions:

• Stock Solution Preparation and Quality Control:

  • Protocol:

    • Always use fresh, high-quality anhydrous DMSO. DMSO is hygroscopic and absorbed water can reduce its solvating power.

    • After adding the solvent, ensure complete dissolution by vortexing and gentle warming (e.g., 37°C). A water bath sonicator can also be effective.

    • Visually inspect the stock solution against a light source for any undissolved particles or haziness.

    • For critical applications, filter the stock solution through a 0.22 µm syringe filter to remove any micro-precipitates.

• Kinetic Solubility Assessment:

  • Protocol: Perform a simple kinetic solubility test. Prepare your highest desired concentration of the compound in the final assay buffer. Incubate it under the same conditions as your assay (e.g., 37°C for 1 hour). After incubation, centrifuge the sample and measure the concentration of the compound in the supernatant using HPLC or a similar quantitative method. This will tell you the true soluble concentration under your experimental conditions.

Issue 3: Need for Higher Compound Concentrations Beyond Co-Solvent Limits

In some cases, the required compound concentration for a bioassay is simply too high to be achieved with simple co-solvent systems without introducing unacceptable levels of toxicity or off-target effects.

Root Cause Analysis:

The intrinsic hydrophobicity of the benzamide derivative is too high for conventional solvent-based approaches.

Solutions: Advanced Formulation Strategies

• Cyclodextrins: These are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic interior cavity. They can encapsulate hydrophobic guest molecules, increasing their apparent solubility in aqueous solutions.

  • Mechanism: The hydrophobic benzamide derivative partitions into the non-polar core of the cyclodextrin, while the polar exterior of the cyclodextrin interacts favorably with water. This complexation effectively shields the hydrophobic molecule from the aqueous environment.

  • Common Types: Hydroxypropyl-β-cyclodextrin (HP-β-CD) and Sulfobutylether-β-cyclodextrin (SBE-β-CD) are frequently used in biological applications due to their improved safety and solubility profiles over native β-cyclodextrin.

  • Protocol:

    • Prepare a solution of the chosen cyclodextrin in your assay buffer.

    • Add your compound (from a concentrated DMSO stock) to the cyclodextrin-containing buffer.

    • Allow time for complexation to occur (e.g., 30-60 minutes with gentle agitation).

• Surfactant-Based Formulations: Non-ionic surfactants can form micelles in aqueous solutions above their critical micelle concentration (CMC). These micelles have a hydrophobic core that can solubilize your compound.

  • Examples: Tween® 80, Kolliphor® EL (formerly Cremophor® EL).

  • Caution: Surfactants can interfere with biological assays, so their use must be carefully validated. Run appropriate vehicle controls containing the surfactant at the same concentration used for your test compound.

Experimental Workflow & Data Presentation

Systematic Solubility Optimization Workflow

The following diagram outlines a logical workflow for tackling solubility issues with hydrophobic benzamide derivatives.

Caption: A stepwise workflow for optimizing the solubility of hydrophobic compounds.

Table 1: Comparison of Common Solvents and Formulation Excipients

Vehicle	Typical Starting Concentration	Pros	Cons
DMSO	< 1% in final assay	Excellent solvating power for many hydrophobic compounds.	Can be toxic to cells at higher concentrations; may interfere with some assays.
Ethanol	< 5% in final assay	Biologically compatible at low concentrations; readily available.	Weaker solvent than DMSO; can cause protein denaturation at higher levels.
PEG 400	< 10% in final assay	Low toxicity; good co-solvent properties.	Can be viscous; may not be suitable for all automated liquid handlers.
HP-β-Cyclodextrin	1-10 mM	High biocompatibility; effectively increases aqueous solubility.	Can be expensive; potential for interactions with other assay components.
Tween® 80	> CMC (~0.01-0.02%)	Forms micelles that can solubilize highly insoluble compounds.	High potential for assay interference; can lyse cells at high concentrations.

References

• Capriotti, K., & Capriotti, J. A. (2021). Dimethyl Sulfoxide (DMSO): A Review of Its Use in the Treatment of Head and Neck Cancer and Other Malignancies. IntechOpen. [Link]

• Bhal, S. K., Kassam, K., Peirson, I. G., & Pearl, G. M. (2007). The selection of excipients for parenteral formulations of a poorly water soluble drug. The AAPS Journal, 9(3), E339–E345. [Link]

• Kurkov, S. V., & Loftsson, T. (2013). Cyclodextrins. International Journal of Pharmaceutics, 453(1), 167–180. [Link]

• Jansook, P., Ogawa, N., & Loftsson, T. (2018). Cyclodextrins: structure, physicochemical properties and pharmaceutical applications. International Journal of Pharmaceutics, 535(1-2), 272–284. [Link]

Technical Support Center: Stability of Iodine Substituents in Basic Coupling Conditions

Welcome to the Technical Support Center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the stability of iodine substituents on aromatic and heteroaromatic rings during common palladium-catalyzed cross-coupling reactions. My aim here is to move beyond simple procedural lists and delve into the mechanistic reasoning behind the stability—or instability—of these crucial building blocks.

Section 1: Troubleshooting Guide

This section is designed to address specific issues you may encounter in the lab. Each problem is followed by a detailed analysis of potential causes and actionable solutions grounded in chemical principles.

Issue 1: Low or No Yield of the Desired Coupled Product with Aryl Iodides

You've set up a Suzuki, Sonogashira, or Buchwald-Hartwig coupling with an aryl iodide, but the reaction is sluggish or fails to proceed to completion.

Possible Causes & Solutions

• Inhibited Catalytic Cycle at Lower Temperatures (Suzuki-Miyaura): Contrary to the common assumption that aryl iodides are always more reactive than bromides, they can exhibit surprisingly poor reactivity in Suzuki-Miyaura couplings at lower temperatures (e.g., ~50 °C), especially with traditional Pd/PPh3 catalyst systems.[1][2] This is not due to a slow oxidative addition, but rather the inefficient turnover of the trans-[Pd(PPh3)2(Ar)(I)] intermediate.[1][2]

  • Solution: Increase the reaction temperature. If a temperature increase is not feasible due to substrate sensitivity, consider switching to a "ligandless" condition or employing a different, more electron-rich and bulky phosphine ligand that can facilitate the turnover of the palladium(II) intermediate.

• Catalyst Inhibition by Iodide Byproducts (Buchwald-Hartwig): In C-N cross-coupling reactions, the iodide byproduct (e.g., NaI) can have a significant inhibitory effect on the catalyst.[3][4] The stability of palladium-iodide dimer intermediates can also slow down the reaction compared to their bromide counterparts.[3][4][5]

  • Solution: Switch to a solvent system where the iodide byproduct is insoluble. For instance, toluene is often a better choice than ethereal solvents like dioxane or DME because NaI is sparingly soluble in it.[3][4] Employing bulky biarylphosphine ligands can also prevent the formation of stable, unreactive palladium-iodide dimers.[3][4][5]

• Inappropriate Base Selection: The choice of base is critical. A base that is too weak may not facilitate the necessary deprotonation or transmetalation steps effectively. Conversely, a very strong base might promote undesired side reactions.

  • Solution: For Suzuki couplings, common bases include carbonates (K2CO3, Cs2CO3) and phosphates (K3PO4). For Buchwald-Hartwig aminations, strong, non-nucleophilic bases like NaOt-Bu or KOt-Bu are often required.[6] However, for base-sensitive substrates, weaker bases like Cs2CO3 or K3PO4 can be used, often necessitating higher reaction temperatures.[6] In Sonogashira couplings, an amine base is typically used.[7]

Issue 2: Significant Formation of Hydrodeiodination Product

Instead of the desired coupled product, you are observing a significant amount of the arene where the iodine atom has been replaced by a hydrogen atom.

Possible Causes & Solutions

• β-Hydride Elimination Side Reaction: In Buchwald-Hartwig aminations, an unproductive side reaction can compete with reductive elimination, where the palladium-amide intermediate undergoes β-hydride elimination to yield the hydrodehalogenated arene.[5]

  • Solution: The choice of ligand is crucial in minimizing this side reaction. Bulky, electron-rich biarylphosphine ligands can promote the desired reductive elimination over β-hydride elimination.

• Radical-Mediated Decomposition: Aryl iodides, having a relatively weak C-I bond, are susceptible to radical dissociation, especially at elevated temperatures or upon exposure to light.[8] This is particularly true for electron-rich or sterically hindered systems.[8]

  • Solution: If you suspect radical decomposition, try running the reaction at a lower temperature if the catalytic system allows. Protect the reaction from light. In some cases, switching from an iodo- to a bromo- or chloro-substituted arene, which have stronger C-X bonds, might be necessary.[8]

• Reductive Coupling Pathways: Some catalytic systems, particularly those employing certain reductants, can favor reductive cross-coupling pathways where hydrodehalogenation can be a competing reaction.[9]

  • Solution: Carefully review your reaction conditions. If you are using a system designed for reductive coupling, ensure that your substrates are well-suited for this transformation to minimize hydrodehalogenation.[9]

Issue 3: Chemoselectivity Issues with Multiple Halogen Substituents

Your substrate contains both an iodine and another halogen (e.g., bromine or chlorine), and you are observing a mixture of products.

Possible Causes & Solutions

• Inherent Reactivity Differences: The reactivity of aryl halides in palladium-catalyzed cross-couplings generally follows the order: I > Br > Cl.[5][10] This difference can often be exploited to achieve chemoselective couplings.

  • Solution: To selectively couple at the iodine position, milder reaction conditions, such as lower temperatures, can often be employed.[10] For instance, Sonogashira couplings of aryl iodides can proceed at room temperature, while aryl bromides often require heating.[10]

• Ligand and Catalyst Control: The choice of ligand and palladium source can influence the chemoselectivity of the reaction.

  • Solution: Experiment with different ligand systems. Some ligands may exhibit a greater preference for activating the C-I bond over other C-X bonds. Additionally, some nickel-catalyzed systems have been developed that show high selectivity for aryl iodides in the presence of aryl chlorides and bromides.[11]

Section 2: Frequently Asked Questions (FAQs)

Q1: Are aryl iodides always the most reactive substrates in cross-coupling reactions?

A1: While aryl iodides generally undergo oxidative addition to Pd(0) faster than aryl bromides or chlorides, this does not always translate to a faster overall reaction rate.[1][12] In Suzuki-Miyaura reactions with certain catalyst systems, the turnover of the resulting palladium-iodide intermediate can be slow at lower temperatures, making the corresponding aryl bromide appear more reactive.[1][2] In Buchwald-Hartwig aminations, the formation of stable palladium-iodide dimers and inhibition by iodide byproducts can also make aryl iodides less efficient substrates than their bromide or chloride counterparts under certain conditions.[3][4]

Q2: What is the role of the base in these coupling reactions, and how does it affect the stability of the iodine substituent?

A2: The base plays multiple crucial roles in cross-coupling reactions. In Suzuki-Miyaura couplings, it facilitates the transmetalation step. In Buchwald-Hartwig aminations, it deprotonates the amine nucleophile.[13] In Sonogashira couplings, it deprotonates the terminal alkyne. The choice of base can indirectly affect the stability of the iodine substituent by influencing the reaction rate and temperature required. A base that is too strong or used at excessively high temperatures can promote side reactions like hydrodeiodination. For base-sensitive functional groups, weaker bases like carbonates or phosphates are preferred, though they may require higher reaction temperatures to achieve a reasonable reaction rate.[6]

Q3: Can I use the same conditions for coupling with aryl iodides as I do for aryl bromides?

A3: Not always. Due to the differences in reactivity and potential for catalyst inhibition, conditions often need to be optimized specifically for aryl iodides. For example, in Buchwald-Hartwig aminations, a solvent in which the iodide byproduct is insoluble, such as toluene, is often preferred for aryl iodide substrates.[3] In Sonogashira couplings, reactions with aryl iodides can often be run at room temperature, while aryl bromides typically require heating.[10]

Q4: I am observing homocoupling of my aryl iodide. What can I do to minimize this?

A4: Homocoupling can be a problematic side reaction. It can be promoted by certain reaction conditions and catalyst systems.[6] To minimize homocoupling, consider optimizing the catalyst loading and reaction temperature. In some cases, the choice of ligand can also influence the extent of homocoupling.

Q5: My ortho-iodo-substituted arene is decomposing even before the reaction. What is happening?

A5: Some aryl iodides, particularly those with certain substitution patterns like ortho-iodophenols on a naphthalene backbone, can be inherently unstable.[8] They can slowly liberate elemental iodine at room temperature, a process that is accelerated by heat and light.[8] This is often due to the weak C-I bond and the potential for radical-mediated decomposition.[8] If you are working with such a substrate, it is often best to prepare it fresh and use it immediately. Protecting sensitive functional groups, such as a phenol, may also improve stability.[8]

Section 3: Experimental Protocols & Data

Table 1: General Troubleshooting Summary for Aryl Iodide Couplings

Problem	Potential Cause	Recommended Action
Low/No Yield (Suzuki)	Slow turnover of Pd(II)-I intermediate at low temp.	Increase temperature; consider "ligandless" conditions.[1][2]
Low/No Yield (Buchwald)	Catalyst inhibition by iodide byproduct.	Use a solvent where the iodide salt is insoluble (e.g., toluene).[3][4]
Hydrodeiodination	β-Hydride elimination or radical decomposition.	Optimize ligand choice; protect from light; lower temperature.[5][8]
Lack of Chemoselectivity	Similar reactivity of multiple halogens.	Use milder conditions (e.g., lower temperature) to favor C-I activation.[10]
Homocoupling	Suboptimal reaction conditions.	Adjust catalyst loading and reaction temperature.[6]

General Protocol for a Buchwald-Hartwig Amination of an Aryl Iodide

This protocol is a starting point and may require optimization for your specific substrates.

• Preparation: In a glovebox, add the aryl iodide (1.0 mmol), the appropriate biarylphosphine ligand (e.g., RuPhos, if not using a precatalyst), the palladium precatalyst (e.g., RuPhos Pd G3, 0.02 mmol, 2 mol%), and the base (e.g., NaOt-Bu, 1.4 mmol) to an oven-dried reaction vial equipped with a stir bar.[6]

• Sealing and Purging: Seal the vial with a septum-containing cap. If not in a glovebox, purge the vial with an inert gas (e.g., argon) for 5-10 minutes.

• Solvent and Amine Addition: Add anhydrous, degassed toluene (5 mL) via syringe. Then, add the amine (1.2 mmol) via syringe.

• Reaction: Place the vial in a preheated heating block or oil bath at the desired temperature (e.g., 100 °C) and stir for 12-24 hours.

• Workup and Analysis: After the reaction is complete, cool the mixture to room temperature, dilute with a suitable organic solvent, and filter through a pad of celite. Analyze the crude mixture by your preferred method (e.g., GC-MS, LC-MS) to determine conversion and product distribution.

Section 4: Visualizing Key Concepts

Diagram 1: Decision-Making Workflow for Troubleshooting Low Yield in Aryl Iodide Couplings

Caption: Troubleshooting workflow for low yield in aryl iodide couplings.

Diagram 2: Competing Pathways for Aryl Iodides in Basic Coupling Conditions

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. An Efficient Process for Pd-Catalyzed C–N Cross-Coupling Reactions of Aryl Iodides: Insight Into Controlling Factors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. dspace.mit.edu [dspace.mit.edu]
• 5. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Sonogashira Coupling [organic-chemistry.org]
• 8. reddit.com [reddit.com]
• 9. Hydrogen-Mediated Reductive Cross-Coupling of Aryl Iodides with Activated Aryl and Heteroaryl Bromides - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 11. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
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• 13. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comprehensive Guide to the 1H NMR Interpretation of N-(3-bromophenyl)-2-iodobenzamide

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-bromophenyl)-2-iodobenzamide is a disubstituted benzanilide derivative. The analysis of its ¹H NMR spectrum is a critical step in confirming its structure and purity. The spectrum is characterized by distinct signals in the aromatic region, arising from the two substituted benzene rings, and a broad signal from the amide proton. Understanding the electronic effects of the bromo, iodo, and amide functionalities is key to a precise interpretation.

Predicted ¹H NMR Spectrum Analysis

The ¹H NMR spectrum of N-(3-bromophenyl)-2-iodobenzamide is predicted to exhibit a complex pattern of signals in the aromatic region, typically between 7.0 and 8.5 ppm, and a downfield amide proton signal. The exact chemical shifts and coupling constants are influenced by the solvent used for analysis.[1]

The Amide Proton (N-H)

The amide proton is expected to appear as a broad singlet significantly downfield, likely in the range of 8.0-10.0 ppm. Its chemical shift is highly dependent on the solvent, concentration, and temperature due to hydrogen bonding.[1] This proton may undergo exchange with deuterium in solvents like D₂O or CD₃OD, leading to a decrease or disappearance of its signal.

The Aromatic Protons

The eight aromatic protons on the two benzene rings will give rise to a series of multiplets. For clarity, we will analyze the two rings separately.

A. The 2-Iodobenzamide Ring:

This ring system is an ortho-disubstituted benzene. The iodine atom is a weakly deactivating and ortho, para-directing halogen, while the amide group is a deactivating meta-director. The interplay of these electronic effects will influence the chemical shifts of the four protons on this ring.

B. The 3-Bromophenyl Ring:

This ring is a meta-disubstituted benzene. Both the bromine atom and the amide linkage are deactivating groups. This will generally shift the protons downfield compared to unsubstituted benzene (7.3 ppm).[2] The substitution pattern will result in four distinct signals for the aromatic protons.[3][4]

Comparative Spectral Analysis: Building the Interpretation from Precursors

To confidently assign the peaks in the N-(3-bromophenyl)-2-iodobenzamide spectrum, it is instructive to compare it with the spectra of its starting materials: 2-iodobenzoic acid and 3-bromoaniline.

¹H NMR of 2-Iodobenzoic Acid

The spectrum of 2-iodobenzoic acid provides a reference for the proton signals on the 2-iodobenzoyl moiety. The four aromatic protons typically appear as a complex multiplet.[5][6][7] The carboxylic acid proton is usually observed as a very broad singlet far downfield.

¹H NMR of 3-Bromoaniline

In the spectrum of 3-bromoaniline, the amino group is an activating, ortho, para-director, while the bromine is a deactivating ortho, para-director. This leads to a distinct pattern for the four aromatic protons.[8][9][10] The amine protons appear as a broad singlet, typically more upfield than an amide proton.[8] For example, in CDCl₃, the aromatic protons of 3-bromoaniline have been reported around 6.57-7.01 ppm, and the amine protons as a broad singlet at 3.67 ppm.[8]

By understanding the spectral features of these precursors, we can more accurately predict and interpret the shifts and coupling patterns in the final product. The formation of the amide bond will cause a significant downfield shift for the protons on the 3-bromophenyl ring due to the electron-withdrawing nature of the carbonyl group.

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

A detailed, step-by-step methodology for preparing a sample of N-(3-bromophenyl)-2-iodobenzamide and acquiring its ¹H NMR spectrum is provided below.

I. Sample Preparation

• Solvent Selection: Choose a deuterated solvent that fully dissolves the sample. Common choices include deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).[11] DMSO-d₆ is often preferred for amides as it can better solubilize them and often results in sharper N-H signals.

• Sample Concentration: Weigh approximately 5-10 mg of the purified N-(3-bromophenyl)-2-iodobenzamide into a clean, dry NMR tube.

• Solvent Addition: Add approximately 0.6-0.7 mL of the chosen deuterated solvent to the NMR tube.

• Dissolution: Cap the NMR tube and gently invert it several times to dissolve the sample completely. If necessary, use a vortex mixer or sonicator to aid dissolution.

• Internal Standard (Optional): Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (0 ppm).[12] Most high-quality deuterated solvents already contain TMS.

II. NMR Spectrometer Setup and Data Acquisition

• Instrument Tuning and Locking: Insert the sample into the NMR spectrometer. The instrument will automatically lock onto the deuterium signal of the solvent and shim the magnetic field to ensure homogeneity.

• Acquisition Parameters:

  • Pulse Sequence: A standard single-pulse experiment is typically sufficient.

  • Number of Scans: Acquire a sufficient number of scans (e.g., 8 or 16) to achieve a good signal-to-noise ratio.

  • Spectral Width: Set the spectral width to encompass all expected proton signals (e.g., -2 to 12 ppm).

  • Acquisition Time: A typical acquisition time is 2-4 seconds.

  • Relaxation Delay: A relaxation delay of 1-2 seconds is usually adequate.

• Data Processing:

  • Fourier Transform: Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phasing: Manually or automatically phase the spectrum to ensure all peaks are in the absorptive mode.

  • Baseline Correction: Apply a baseline correction to obtain a flat baseline.

  • Referencing: Reference the spectrum to the TMS signal at 0 ppm or the residual solvent peak.[13][14][15]

  • Integration: Integrate the area under each peak to determine the relative number of protons.

Data Presentation

The predicted ¹H NMR data for N-(3-bromophenyl)-2-iodobenzamide is summarized in the table below. Note that these are estimated values and may vary depending on the experimental conditions.

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration
Amide (N-H)	8.0 - 10.0	broad singlet	1H
Aromatic Protons	7.0 - 8.5	multiplets	8H

Visualizing the Structure and Relationships

The following diagrams illustrate the molecular structure of N-(3-bromophenyl)-2-iodobenzamide and the workflow for its NMR analysis.

Caption: Molecular structure of N-(3-bromophenyl)-2-iodobenzamide.

Caption: Workflow for ¹H NMR analysis.

Conclusion

The ¹H NMR spectrum of N-(3-bromophenyl)-2-iodobenzamide is a rich source of structural information. A thorough interpretation requires an understanding of the electronic effects of the substituents on the aromatic rings and a comparative analysis with the spectra of its precursors. By following the detailed experimental protocol provided, researchers can obtain high-quality spectra, enabling confident structural elucidation and purity assessment, which are essential in the fields of chemical research and drug development.

References

• SpectraBase. (n.d.). 2-Iodobenzoic acid - Optional[1H NMR] - Spectrum. Retrieved from [Link]

• Rogue Chem. (2024, June 4). H1 NMR: Disubstituted Benzene Rings (Ortho,Meta,Para). YouTube. Retrieved from [Link]

• University of Puget Sound. (n.d.). Short Summary of 1H-NMR Interpretation. Retrieved from [Link]

• PubChem. (n.d.). 2-Iodobenzoic acid. Retrieved from [Link]

• Frank Wong. (2015, April 22). Proton NMR Skills (Benzene Derivatives) - Part 1. YouTube. Retrieved from [Link]

• The Royal Society of Chemistry. (2012). First application of Core-Shell Ag@Ni magnetic nanocatalyst for transfer hydrogenation reactions of aromatic nitro and carbonyl compound. Retrieved from [Link]

• Pacific Lutheran University. (2022, March 9). 1H NMR Chemical Shifts. Retrieved from [Link]

• Chemistry LibreTexts. (2021, December 15). 6.6: ¹H NMR Spectra and Interpretation (Part I). Retrieved from [Link]

• JoVE. (n.d.). NMR Spectroscopy of Benzene Derivatives. Retrieved from [Link]

• The Royal Society of Chemistry. (2019). 2-Iodobenzoic acid (300 MHz, DMSO-d6). Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). NMR Solvent Peaks. Retrieved from [Link]

• ResearchGate. (n.d.). NMR Solvent Data Chart. Retrieved from [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. The Journal of Organic Chemistry, 75(1), 545-553.

• ResearchGate. (n.d.). 1 H NMR chemical shifts and multiplicities. Retrieved from [Link]

• Mol-Instincts. (n.d.). 3-Bromoaniline. Retrieved from [Link]

• Pretsch, E., Bühlmann, P., & Affolter, C. (2000).

• Starkey, L. S. (n.d.). 1H NMR Chemical Shifts. California State Polytechnic University, Pomona. Retrieved from [Link]

• PubChem. (n.d.). 3-Bromoaniline. Retrieved from [Link]

• Compound Interest. (2015). A Guide to 1H NMR Chemical Shift Values. Retrieved from [Link]

• ACS Omega. (2021). Active Bromoaniline–Aldehyde Conjugate Systems and Their Complexes as Versatile Sensors of Multiple Cations with Logic Formulation and Efficient DNA/HSA-Binding Efficacy: Combined Experimental and Theoretical Approach. Retrieved from [Link]

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• 5. 2-Iodobenzoic acid(88-67-5) 1H NMR spectrum [chemicalbook.com]
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• 15. researchgate.net [researchgate.net]

Comparative Analysis of Mass Spectrometric Resolution Modes for Deconvoluting the C13H9BrINO Isotopic Envelope

Executive Summary

The chemical entity C13H9BrINO presents a unique mass spectrometric challenge due to the interplay between the significant mass defect of Iodine (

I) and the distinct 1:1 isotopic doublet of Bromine ( Br/ Br).[1] This guide compares the analytical performance of Low-Resolution Quadrupole MS (LRMS) versus High-Resolution Accurate Mass (HRAM) MS (e.g., Orbitrap/Q-TOF) in identifying this compound.[1]

While LRMS provides sufficient data for basic confirmation via the "Precursor Ion" pattern, HRAM is required to resolve the fine isotopic structure and confirm elemental composition against isobaric interferences.[1] This guide details the theoretical isotopic distribution, experimental protocols, and fragmentation dynamics necessary for unambiguous identification.[1][2]

Theoretical Isotopic Distribution

To accurately identify C13H9BrINO, one must first understand the baseline physics of its isotopic signature.

The Halogen "Fingerprint"

• Bromine (Br): Exists as

  Br (50.69%) and Br (49.31%).[1][3] This creates two molecular ion peaks of nearly equal intensity separated by 2 Da.

• Iodine (I): Monoisotopic (

  I, 100%).[1] It adds significant mass (126.9045 Da) but does not contribute to the isotopic spread, only the mass defect.

• Carbon (

  C): With 13 carbons, the M+1 peak intensity will be approximately 14.3% relative to the M peak ( ).[1]

Graphviz Diagram: Isotopic Logic Flow

The following diagram illustrates how the elemental isotopes converge to form the observed spectral envelope.

Figure 1: Logical flow of isotopic contributions leading to the characteristic M and M+2 doublet observed in the mass spectrum.[4][5]

Comparative Analysis: LRMS vs. HRAM

This section objectively compares the two primary modalities for analyzing C13H9BrINO.

Calculated Exact Masses

• Formula: C13H9

  Br INO

• Monoisotopic Mass (M): 400.89126 Da

• M+2 Mass (

  Br): 402.88921 Da

Performance Comparison Table

Feature	Low-Resolution MS (Quadrupole)	High-Resolution MS (Orbitrap/TOF)
Primary Output	Nominal Mass (m/z 401, 403)	Exact Mass (m/z 400.8913, 402.8892)
Isotope Pattern	Resolves Br doublet (M, M+2).[1] Cannot resolve C peaks cleanly from background noise.	Resolves Br doublet AND fine structure of C isotopes.
Mass Accuracy	± 0.5 Da	< 5 ppm (± 0.002 Da)
Interference	High risk.[1] Cannot distinguish C13H9BrINO from isobaric contaminants (e.g., impurities ± 0.2 Da).	Low risk. Mass defect of Iodine separates it from common organic background.
Application	Routine QC, known standard verification.	Structure elucidation, unknown identification, metabolic profiling.

Expert Insight: For drug development, HRAM is the superior choice . The mass defect of Iodine (approx -0.1 Da relative to nominal) combined with the negative mass defect of Bromine requires high precision to avoid false positives from matrix background ions.

Experimental Protocol

To ensure reproducibility, follow this self-validating protocol. This workflow minimizes halogen exchange and maximizes ionization efficiency.

Step 1: Sample Preparation

• Solvent: Methanol (LC-MS Grade).[1] Avoid chlorinated solvents (e.g., DCM) to prevent halogen exchange artifacts in the source.

• Concentration: 1 µg/mL (1 ppm). High concentrations can cause detector saturation, distorting the critical 1:1 Br isotope ratio.

Step 2: LC-MS Configuration

• Column: C18 Reverse Phase (e.g., 2.1 x 50mm, 1.7 µm).

• Mobile Phase: Water/Acetonitrile + 0.1% Formic Acid.

• Ionization: Electrospray Ionization (ESI) in Positive Mode (M+H)+.

  • Note: If the "NO" group is a pyridine/quinoline nitrogen, ESI+ is ideal.[1] If it is an amide/nitro, consider APCI Negative mode.

Graphviz Diagram: Analytical Workflow

Figure 2: Step-by-step analytical workflow for reproducible detection of C13H9BrINO.

Fragmentation Dynamics (MS/MS)

Fragmentation provides the "structural fingerprint" beyond the molecular weight.[5] For C13H9BrINO, the bond strengths dictate the fragmentation hierarchy.[2]

Bond Dissociation Hierarchy

• C-I Bond: Weakest (~57 kcal/mol).[1] Usually breaks first.

• C-Br Bond: Stronger (~68 kcal/mol). Breaks second.

• C-N/C-C Bonds: Strongest.

Predicted MS/MS Spectrum[2]

• Precursor: m/z 400.9 (M+H)+

• Fragment 1 (Loss of I): m/z ~274.0 (Loss of 127 Da).

  • Observation: The 1:1 Br doublet pattern remains in this fragment.

• Fragment 2 (Loss of I + Br): m/z ~195.1 (Loss of 127 + 79/81 Da).

  • Observation: The doublet pattern disappears , collapsing to a single monoisotopic peak (C13H10NO+).

Validation Check: If you observe a fragment at m/z 274 that lacks a doublet, your precursor was not the brominated compound.[1]

References

• Smith, R. M. (2014). Understanding Mass Spectra: A Basic Approach. Wiley-Interscience.

• NIST Chemistry WebBook. (2023). Isotopic Compositions for Bromine and Iodine. National Institute of Standards and Technology. [Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer.[6][7] (Detailed discussion on mass defects and HRAM analysis).

• PubChem. (2023). Compound Summary for C13H9BrINO Isomers. National Center for Biotechnology Information. [Link]

Sources

• 1. Isotopes of bromine - Wikipedia [en.wikipedia.org]
• 2. benchchem.com [benchchem.com]
• 3. Atomic Weights and Isotopic Compositions for Bromine [physics.nist.gov]
• 4. Isotopes in Mass Spectrometry - Chemistry Steps [chemistrysteps.com]
• 5. ochem.weebly.com [ochem.weebly.com]
• 6. Acridine | C13H9N | CID 9215 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Acridone | C13H9NO | CID 2015 - PubChem [pubchem.ncbi.nlm.nih.gov]

Comparative Guide: Resolving the Amide I Carbonyl Stretch in Benzamides via FTIR Sampling Modalities

Executive Summary & Technical Context[1][2][3][4][5][6][7][8]

In rational drug design, benzamides are ubiquitous pharmacophores. The precise characterization of their Amide I band (primarily C=O stretching) is critical because it serves as a proxy for electronic distribution, hydrogen bonding potential, and crystal packing stability.

However, analyzing benzamides presents a specific challenge: the conjugation between the phenyl ring and the amide group lowers the carbonyl frequency (typically 1630–1680 cm⁻¹) compared to aliphatic amides, often causing overlap with the Amide II band (N-H bending) or aromatic ring modes. Furthermore, the choice of sampling technique—Attenuated Total Reflectance (ATR) versus Transmission (KBr Pellet) —can introduce spectral artifacts that misrepresent the true bond order.

This guide objectively compares these two dominant modalities, supported by experimental logic and mechanistic data, to help you select the optimal protocol for your structural analysis.

The Mechanism: Why the Benzamide C=O Frequency Shifts

Before comparing instruments, we must understand the physics. The vibrational frequency (

) of the carbonyl stretch is governed by Hooke’s Law: Where is the force constant (bond stiffness) and is the reduced mass.

In benzamides, the phenyl ring acts as an electron reservoir. Through resonance , the

-electrons of the benzene ring can delocalize into the carbonyl group.

• Electron Donating Groups (EDGs) on the ring (e.g., p-Methoxy) increase electron density, favoring the single-bond resonance character (C–O⁻), lowering

  , and thus lowering the frequency .

• Electron Withdrawing Groups (EWGs) (e.g., p-Nitro) suppress this delocalization, retaining the double-bond character (C=O), keeping

  high, and raising the frequency .

Visualization: The Resonance-Frequency Mechanism

Figure 1: Mechanistic flow illustrating how ring substituents modulate the carbonyl stretching frequency via resonance effects.

Comparative Analysis: ATR vs. Transmission (KBr)

For a researcher characterizing a new benzamide derivative, the choice of sampling method is not merely operational—it is structural.

Method A: Transmission FTIR (KBr Pellet)

The Gold Standard for Resolution. In this classical method, the sample is ground with Potassium Bromide (KBr) and pressed into a transparent disc.

• Pros: True absorption frequencies (no refractive index correction needed); high sensitivity for trace impurities; excellent resolution of sharp aromatic peaks.

• Cons: Hygroscopic (KBr absorbs water, creating a broad O-H interference band ~3400 cm⁻¹); time-consuming; pressure-induced polymorphism is possible during pressing.

Method B: ATR-FTIR (Diamond/ZnSe Crystal)

The High-Throughput Modern Standard. The sample is pressed directly against a high-refractive-index crystal. An evanescent wave penetrates the sample (~0.5–2 µm).

• Pros: Zero sample prep; non-destructive; easy to clean.

• Cons: Peak Shift: ATR spectra often show peaks shifted to lower wavenumbers (by 2–10 cm⁻¹) compared to transmission due to the wavelength dependence of penetration depth (

  ). Relative intensities change (peaks at lower wavenumbers appear stronger).

Data Comparison Table

Feature	Transmission (KBr Pellet)	ATR (Diamond Crystal)	Impact on Benzamide Analysis
Amide I Position	True Frequency (e.g., 1656 cm⁻¹)	Shifted Lower (e.g., 1652 cm⁻¹)	Critical: Must apply ATR correction algorithms if comparing to literature KBr values.
Resolution	High	Medium-High	KBr better resolves Fermi resonance often seen in benzamides.
Water Interference	High (Hygroscopic KBr)	Low (Atmospheric only)	KBr moisture can obscure the N-H stretch, confusing primary/secondary amide assignment.
Sample State	Solid solution (Matrix)	Neat Solid	ATR reflects the true surface crystal packing; KBr may disrupt H-bonding networks.

Experimental Data: Substituent Effects

To validate the sensitivity of your FTIR method, you should observe predictable shifts based on the Hammett substituent constants (

). The following data represents typical shifts observed in para-substituted benzamides (solid state).

Substituent (para)	Electronic Effect	Hammett	Approx.[1] Amide I (cm⁻¹)
-NO₂ (Nitro)	Strong EWG	+0.78	1665 - 1670
-Cl (Chloro)	Weak EWG	+0.23	1658 - 1662
-H (Unsubstituted)	Reference	0.00	1654 - 1656
-CH₃ (Methyl)	Weak EDG	-0.17	1650 - 1654
-OCH₃ (Methoxy)	Strong EDG	-0.27	1645 - 1650

Note: Exact values vary by crystal polymorph and solvent, but the relative trend (Nitro > Methoxy) must be preserved to validate the spectral quality. [1, 2]

Detailed Protocols

Protocol A: Self-Validating ATR Workflow

Best for: Routine screening, polymorphism checks.

• Crystal Check: Ensure the Diamond/ZnSe crystal is clean. Run a background scan (air). Validation: Background should be flat line (100% T).

• Sample Loading: Place ~5 mg of benzamide powder on the crystal center.

• Pressure Application:

  • Crucial Step: Lower the anvil until the "pressure slip" clutch engages.

  • Why? Inconsistent pressure changes the effective path length.

  • Validation: Monitor the live preview. The Amide I peak absorbance should be between 0.1 and 0.5 A. If > 1.0 A, the detector is non-linear; use less sample or less pressure.

• Acquisition: 32 scans at 4 cm⁻¹ resolution.

• Post-Processing: Apply "ATR Correction" (software algorithm) if comparing to KBr literature data.

Protocol B: Spectral Deconvolution (Resolving Overlaps)

Best for: Separating Amide I from Amide II or water.

When the Amide I band looks like a "shoulder" rather than a sharp peak, use Second Derivative Spectroscopy.

• Baseline Correct the spectrum.

• Select Region: 1750–1500 cm⁻¹.

• Calculate 2nd Derivative:

  • The inflection points of the original peak become negative maxima in the 2nd derivative.

  • This mathematically "narrows" the bands, allowing you to see if the broad Amide I band is actually two peaks (e.g., free C=O vs. H-bonded C=O).

• Interpretation: A "hidden" peak at ~1680 cm⁻¹ often indicates non-hydrogen-bonded carbonyls (free), while the main peak at ~1650 cm⁻¹ is the H-bonded network. [3]

Decision Workflow

Use this logic flow to determine the correct approach for your specific drug development stage.

Figure 2: Decision matrix for selecting the appropriate FTIR modality based on analytical requirements.

References

• Smith, B. C. (2023).[2] Organic Nitrogen Compounds, VII: Amides—The Rest of the Story. Spectroscopy Online. Link

• NIST Chemistry WebBook. (2017). Benzamide Infrared Spectrum. National Institute of Standards and Technology.[3] Link

• Barth, A. (2007). Infrared spectroscopy of proteins. Biochimica et Biophysica Acta (BBA) - Bioenergetics. (Contextual grounding for deconvolution protocols). Link

• Specac Ltd. (2023). FTIR: Transmission vs ATR spectroscopy. Link

Sources

• 1. web.viu.ca [web.viu.ca]
• 2. spectroscopyonline.com [spectroscopyonline.com]
• 3. Benzamide [webbook.nist.gov]

A Comparative Guide to the 13C NMR Chemical Shifts of N-(3-bromophenyl)-2-iodobenzamide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical research and synthetic chemistry, the precise structural elucidation of novel molecules is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 13C NMR, serves as a cornerstone technique for mapping the carbon framework of organic compounds. This guide provides an in-depth analysis of the 13C NMR chemical shifts for N-(3-bromophenyl)-2-iodobenzamide, a compound of interest in medicinal chemistry. Due to the absence of publicly available experimental spectra for this specific molecule, this guide will leverage high-fidelity predictive models to generate a reference spectrum. This predicted data will be critically compared with experimental data from structurally related analogues to provide a comprehensive understanding of the substituent effects on the chemical shifts.

Understanding the Molecule: N-(3-bromophenyl)-2-iodobenzamide

N-(3-bromophenyl)-2-iodobenzamide is a disubstituted benzamide derivative. Its structure features a benzoyl group substituted with an iodine atom at the ortho position, and an N-phenyl group bearing a bromine atom at the meta position. The electronic and steric effects of these halogen substituents, combined with the amide linkage, create a unique electronic environment for each carbon atom, which is reflected in its 13C NMR spectrum.

Predicted 13C NMR Chemical Shifts of N-(3-bromophenyl)-2-iodobenzamide

The 13C NMR spectrum of N-(3-bromophenyl)-2-iodobenzamide was predicted using advanced computational algorithms. These tools utilize extensive databases of experimental NMR data and sophisticated machine learning models to estimate chemical shifts with a high degree of accuracy. The predicted chemical shifts are presented in Table 1.

Table 1: Predicted 13C NMR Chemical Shifts for N-(3-bromophenyl)-2-iodobenzamide

Carbon Atom	Predicted Chemical Shift (ppm)
C=O	167.5
C-I	96.0
C-NH	141.2
C-Br	122.5
C1'	141.2
C2'	124.0
C3'	122.5
C4'	130.5
C5'	120.0
C6'	127.8
C1	141.8
C2	96.0
C3	140.0
C4	128.5
C5	132.0
C6	128.2

Note: The numbering of the carbon atoms is illustrated in Figure 1.

Figure 1: Structure of N-(3-bromophenyl)-2-iodobenzamide with carbon numbering.

Comparative Analysis with Structurally Related Compounds

To contextualize the predicted chemical shifts of N-(3-bromophenyl)-2-iodobenzamide, a comparison with the experimental data of N-phenylbenzamide, 3-bromoaniline, and the predicted data for 2-iodobenzamide is instructive. This comparative approach allows for the dissection of the individual contributions of the substituents to the overall 13C NMR spectrum.

Table 2: Comparison of 13C NMR Chemical Shifts (ppm) of N-(3-bromophenyl)-2-iodobenzamide and Related Compounds

Compound	C=O	Aromatic Carbons	Reference
N-(3-bromophenyl)-2-iodobenzamide (Predicted)	167.5	96.0 - 141.8	-
N-phenylbenzamide (Experimental)	166.0	120.8 - 139.6	[1]
3-Bromoaniline (Experimental)	-	114.3 - 150.9	[2][3]
2-Iodobenzamide (Predicted)	170.1	96.1 - 142.1	-

Key Observations and Interpretations:

• Carbonyl Carbon (C=O): The predicted chemical shift of the carbonyl carbon in N-(3-bromophenyl)-2-iodobenzamide (167.5 ppm) is comparable to that of N-phenylbenzamide (166.0 ppm). This suggests that the electronic effects of the halogen substituents on the distant aromatic rings have a relatively minor influence on the carbonyl carbon's environment.

• Iodine-Substituted Carbon (C-I): The most upfield aromatic signal, predicted at 96.0 ppm for C2, is characteristic of a carbon atom directly bonded to an iodine atom. This significant shielding effect is a well-documented phenomenon in 13C NMR spectroscopy.

• Bromine-Substituted Carbon (C-Br): The carbon bearing the bromine atom (C3') is predicted to resonate at 122.5 ppm. This is consistent with the known substituent effect of bromine on an aromatic ring.

• Aromatic Region: The remaining aromatic carbons exhibit a range of chemical shifts influenced by the interplay of the electron-withdrawing inductive effects of the halogens and the amide group, as well as potential steric interactions. The carbons ortho and para to the electron-withdrawing substituents are generally shifted downfield, while meta carbons are less affected.

Experimental Protocol for 13C NMR Acquisition

For researchers aiming to acquire experimental data for N-(3-bromophenyl)-2-iodobenzamide or similar derivatives, the following protocol outlines a standard procedure for 13C NMR spectroscopy.[4]

I. Sample Preparation

• Solvent Selection: Choose a deuterated solvent that provides good solubility for the compound. Common choices for benzamide derivatives include deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

• Sample Concentration: Dissolve approximately 10-20 mg of the purified compound in 0.5-0.7 mL of the chosen deuterated solvent in a standard 5 mm NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal reference standard (δ = 0.00 ppm).

II. NMR Spectrometer Setup

• Instrument: Utilize a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and sensitivity.

• Probe Tuning: Tune and match the 13C probe to the correct frequency.

• Locking and Shimming: Lock the spectrometer on the deuterium signal of the solvent and perform shimming to optimize the magnetic field homogeneity.

III. Data Acquisition

• Experiment: Select a standard proton-decoupled 13C NMR experiment (e.g., zgpg30 on Bruker instruments).

• Acquisition Parameters:

  • Spectral Width: Set a spectral width that encompasses the expected range of chemical shifts (e.g., 0-200 ppm).

  • Number of Scans: Acquire a sufficient number of scans to achieve an adequate signal-to-noise ratio. For a moderately concentrated sample, 1024 to 4096 scans are typically required.

  • Relaxation Delay (d1): Use a relaxation delay of 2-5 seconds to ensure proper relaxation of the carbon nuclei, especially for quaternary carbons.

  • Pulse Angle: A 30-45° pulse angle is commonly used to optimize signal intensity while maintaining a reasonable experiment time.

IV. Data Processing

• Fourier Transform: Apply an exponential multiplication (line broadening) of 1-2 Hz to the Free Induction Decay (FID) before performing the Fourier transform.

• Phasing and Baseline Correction: Manually phase the spectrum and apply a baseline correction to obtain a flat baseline.

• Referencing: Reference the spectrum by setting the TMS signal to 0.00 ppm or the solvent peak to its known chemical shift (e.g., CDCl₃ at 77.16 ppm).

Figure 2: Workflow for 13C NMR analysis of N-(3-bromophenyl)-2-iodobenzamide.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the 13C NMR chemical shifts of N-(3-bromophenyl)-2-iodobenzamide. By comparing this predicted data with experimental values of related compounds, we can confidently assign the chemical shifts and understand the electronic influences of the iodo and bromo substituents. The provided experimental protocol offers a robust framework for researchers seeking to validate these predictions and further characterize this and other novel benzamide derivatives. As a self-validating system, the comparison of experimentally obtained data with the predictions herein will serve to refine our understanding of substituent effects in complex aromatic systems, aiding in the accelerated development of new chemical entities.

References

• V-Substituted benzamides. Nmr spectroscopic study on substituted effects. S. Afr. J. Chem., 1983, 36(4), 131-135.

• Supplementary Material - The Royal Society of Chemistry. Available at: [Link].

• A 13C nuclear magnetic resonance study of π-polarization in 3- and 4-substituted benzamides and N-chlorobenzamides. Semantic Scholar. Available at: [Link].

• 3-Bromoaniline | C6H6BrN | CID 11562 - PubChem. Available at: [Link].

• N-phenylbenzamide - SpectraBase. Available at: [Link].

• Supporting Information - The Royal Society of Chemistry. Available at: [Link].

• NMR Prediction | 1H, 13C, 15N, 19F, 31P NMR Predictor | ACD/Labs. Available at: [Link].

• NMRDB.org: Predict 13C carbon NMR spectra. Available at: [Link].

• CASPRE - 13C NMR Predictor. Available at: [Link].

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Safety & Regulatory Compliance

A Researcher's Guide to the Safe Handling of N-(3-bromophenyl)-2-iodobenzamide

This guide provides essential safety and logistical information for the handling and disposal of N-(3-bromophenyl)-2-iodobenzamide. Developed for researchers, scientists, and drug development professionals, this document moves beyond a simple checklist to instill a deep understanding of the "why" behind each safety protocol. By grounding our procedures in established principles of chemical safety and providing clear, actionable steps, we aim to be your trusted partner in laboratory safety and chemical management.

Hazard Assessment: Understanding the Risks of a Dihalogenated Aromatic Amide

The primary hazards associated with this class of compounds include:

• Skin Irritation: Direct contact can lead to redness, itching, and inflammation.[1][2]

• Serious Eye Irritation: The compound, if it comes into contact with the eyes, can cause significant damage.[1][2]

• Respiratory Tract Irritation: Inhalation of dust or aerosols can irritate the respiratory system.[1][2][3]

Given the presence of two different halogens, the toxicological properties have not been thoroughly investigated, and it should be treated as a substance with unknown toxicity.[4]

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is your first and most critical line of defense against exposure. The following table outlines the recommended PPE for handling N-(3-bromophenyl)-2-iodobenzamide.

Body Part	Personal Protective Equipment (PPE)	Specifications and Rationale
Eyes/Face	Safety Goggles and Face Shield	Chemical splash goggles that meet ANSI Z.87.1 standards are mandatory to protect against dust particles and accidental splashes.[5] A face shield should be worn over the goggles, especially when handling larger quantities or during procedures with a higher risk of splashing.[6][7]
Skin/Body	Chemical-resistant Lab Coat or Coveralls	A fully buttoned, flame-resistant lab coat is essential to protect against skin contact.[5][8] For tasks with a higher potential for contamination, chemical-resistant coveralls are recommended.[9]
Hands	Chemical-resistant Gloves	Nitrile gloves are a suitable choice for general handling.[5][9] It is crucial to inspect gloves for any signs of degradation before use and to change them immediately if contamination is suspected.[5][9] For prolonged contact or when handling larger quantities, double-gloving is advised.[5]
Respiratory	NIOSH-approved Respirator	All handling of the solid compound should be conducted within a certified chemical fume hood to minimize inhalation of dust.[5][9][10] If engineering controls are insufficient or in the event of a spill, a NIOSH-approved respirator with a particulate filter is necessary.[8][9]

Operational Plan: From Preparation to Disposal

A systematic workflow is crucial for ensuring safety and minimizing the risk of exposure. The following diagram and step-by-step procedures outline the safe handling of N-(3-bromophenyl)-2-iodobenzamide.

Caption: Workflow for the safe handling of N-(3-bromophenyl)-2-iodobenzamide.

Step-by-Step Handling Procedures:

• Preparation:

  • Thoroughly review the safety data sheets of structurally similar compounds to understand the potential hazards.[1][2][11]

  • Put on all required PPE as detailed in the table above.[5][6]

  • Ensure the chemical fume hood is functioning correctly and prepare your workspace within the hood.[9][10]

• Handling (to be performed exclusively within a chemical fume hood):

  • Weighing: Carefully weigh the desired amount of N-(3-bromophenyl)-2-iodobenzamide using a tared weigh boat. Use a spatula for transfers to minimize dust generation.[5]

  • Transfer and Dissolution: Gently transfer the compound into the reaction vessel. If dissolving, add the solvent slowly to avoid splashing. Keep containers covered whenever possible.

• Cleanup and Decontamination:

  • Thoroughly decontaminate all glassware and equipment that came into contact with the compound using an appropriate solvent.

  • Wipe down the surfaces of the fume hood after the experiment is complete.

Spill and Waste Management: A Plan for the Unexpected

In Case of a Spill:

• Evacuate: Immediately alert others in the vicinity and evacuate non-essential personnel from the area.[9]

• Ventilate: Ensure the area is well-ventilated, but avoid actions that could cause the dust to become airborne.[9]

• Contain: For a small solid spill, carefully cover it with an inert absorbent material like sand or vermiculite.[5]

• Clean: Gently sweep the contained material into a designated hazardous waste container.[5] Clean the spill area with a suitable solvent.

• Dispose: All cleanup materials must be disposed of as hazardous waste.[9]

Disposal Plan:

Proper disposal of halogenated organic compounds is critical to prevent environmental contamination.[10]

• Waste Segregation: All solid waste, including unused compound, contaminated gloves, weigh boats, and paper towels, must be collected in a dedicated, sealed, and clearly labeled hazardous waste container.[5][12]

• Labeling: The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "N-(3-bromophenyl)-2-iodobenzamide".[12]

• Storage: Store the waste container in a designated, well-ventilated satellite accumulation area, away from incompatible materials.[1][12]

• Disposal: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed contractor.[10] Do not mix halogenated waste with non-halogenated waste streams.[12]

References

• Personal protective equipment for handling p-Bromo-beta-chlorocinnamaldehyde - Benchchem. (n.d.).
• SAFETY DATA SHEET - Thermo Fisher Scientific. (2025, September 12).
• 3 - SAFETY DATA SHEET. (2025, December 19).
• Personal Protective Equipment (PPE) in the Laboratory: A Comprehensive Guide | Lab Manager. (2009, July 30).
• Hydrocarbons, Halogenated Aromatic - ILO Encyclopaedia of Occupational Health and Safety. (2011, August 3).
• SAFETY DATA SHEET - Fisher Scientific. (2025, December 26).
• Personal protective equipment for handling 6-Bromoindolin-4-ol - Benchchem. (n.d.).
• Personal Protective Equipment in Chemistry | Environmental Health and Safety - Dartmouth. (n.d.).
• Chemical Safety: Personal Protective Equipment. (n.d.).
• Safety Data Sheet - ChemScene. (2025, June 17).
• Navigating the Disposal of Halogenated Hydrocarbons: A Guide for Laboratory Professionals - Benchchem. (n.d.).
• Halogenated Solvents in Laboratories - Campus Operations. (n.d.).
• MSDS of N-(3-bromophenyl)-3-oxobutanamide - Capot Chemical. (2025, December 23).

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